Cas no 26543-09-9 (L-Arabinaric acid,2-deoxy-2-methyl-3,4-di-C-methyl-, 1,4-lactone (9CI))

• Product Name: L-Arabinaric acid,2-deoxy-2-methyl-3,4-di-C-methyl-, 1,4-lactone (9CI)
• CAS No: 26543-09-9
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 260970
• PubChem ID: 15560602
• Update Time: 2025-04-19

L-Arabinaric acid,2-deoxy-2-methyl-3,4-di-C-methyl-, 1,4-lactone (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Arabinaric acid,2-deoxy-2-methyl-3,4-di-C-methyl-, 1,4-lactone (9CI)
• Monocrotalic acid
• (2R,3R,4R)-3-hydroxy-2,3,4-trimethyl-5-oxotetrahydrofuran-2-carboxylic acid
• 26543-09-9
• (2R, 3R, 4R)-3-hydroxy-2, 3, 4-trimethyl-5-oxooxolane-2-carboxylic acid
• AKOS040753124
• L-Arabinaric acid, 2-deoxy-2-methyl-3,4-di-C-methyl-, 1,4-lactone
• (2R,3R,4R)-3-Hydroxy-2,3,4-trimethyl-5-oxooxolane-2-carboxylic acid
• DTXSID501169173

• Inchi： 1S/C8H12O5/c1-4-5(9)13-8(3,6(10)11)7(4,2)12/h4,12H,1-3H3,(H,10,11)/t4-,7+,8-/m0/s1
• InChI Key： YTEPYGBARSCSMX-NETWJXFUSA-N
• SMILES： O1C([C@H](C)[C@](C)([C@@]1(C(=O)O)C)O)=O

Computed Properties

• Exact Mass: 188.06847348g/mol
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones